Reaction of 2-acetyl-5-methyl-2H-1,2,3-diazaphosphole with butane-2,3-diol
Mendeleev Communications Pub Date: DOI: 10.1070/MC2004v014n05ABEH001926
Abstract
The reaction of 2-acetyl-5-methyl-2H-1,2,3-diazaphosphole with (rac)-butane-2,3-diol at temperatures below 0 degC leads to the formation of a hydrospirophosphorane containing both a diazaphospholene and a dioxaphospholane ring system and a β-hydroxyalkoxy-1,2,3-diazaphospholene. On heating, these products form a hydrospirotetraoxaphosphorane, its tautomeric monocyclic β-hydroxyalkylphosphite and N-acetyl-N'-isopropylidene-hydrazine.
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